Cas no 2387102-52-3 (3-Bromo-6-ethoxy-2-fluorobenzaldehyde)

• Product Name: 3-Bromo-6-ethoxy-2-fluorobenzaldehyde
• CAS No: 2387102-52-3
• MF: C₉H₈BrFO₂
• MW: 247.06
• CID: 5081067
• Update Time: 2025-11-01

3-Bromo-6-ethoxy-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-ethoxy-2-fluorobenzaldehyde

• Inchi： 1S/C9H8BrFO2/c1-2-13-8-4-3-7(10)9(11)6(8)5-12/h3-5H,2H2,1H3
• InChI Key： ONUHWTNLOKDXRO-UHFFFAOYSA-N
• SMILES： C1=CC(OCC)=C(C(F)=C1Br)C=O

Additional information on 3-Bromo-6-ethoxy-2-fluorobenzaldehyde

Professional Introduction to 3-Bromo-6-ethoxy-2-fluorobenzaldehyde (CAS No: 2387102-52-3)

3-Bromo-6-ethoxy-2-fluorobenzaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural features and potential applications. This compound, identified by the chemical abstracts service number CAS No: 2387102-52-3, belongs to the class of aryl aldehydes and incorporates halogen and ether functional groups, which contribute to its unique reactivity and biological properties. The presence of a bromine atom at the 3-position, an ethoxy group at the 6-position, and a fluorine atom at the 2-position creates a molecular scaffold that is highly conducive to further chemical modifications and biological evaluations.

The significance of 3-Bromo-6-ethoxy-2-fluorobenzaldehyde lies in its utility as a key intermediate in the synthesis of various pharmacologically active molecules. Its aromatic ring system, combined with the electron-withdrawing effects of the bromine and fluorine atoms, as well as the electron-donating influence of the ethoxy group, makes it an ideal candidate for constructing more complex heterocyclic compounds. These structural features are particularly valuable in drug discovery efforts aimed at developing novel therapeutics for a range of diseases.

In recent years, there has been a surge in research focused on aryl aldehydes as building blocks for medicinal chemistry. 3-Bromo-6-ethoxy-2-fluorobenzaldehyde has been employed in the synthesis of several promising drug candidates that are currently undergoing preclinical evaluation. Its role in generating novel scaffolds has been particularly highlighted in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism. For instance, studies have demonstrated its utility in constructing benzaldehyde derivatives that exhibit inhibitory activity against key enzymes such as tyrosine kinases and proteases, which are aberrantly expressed in various malignancies.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The fluorine atom in 3-Bromo-6-ethoxy-2-fluorobenzaldehyde contributes to these desirable characteristics, making it an attractive precursor for further derivatization. Researchers have leveraged this compound to develop fluorinated aldehydes that exhibit enhanced bioavailability and reduced susceptibility to degradation by metabolic enzymes. Such improvements are critical for optimizing drug efficacy and minimizing side effects.

Moreover, the bromine substituent in 3-Bromo-6-ethoxy-2-fluorobenzaldehyde provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, expanding the chemical space available for drug design. Recent advancements in transition-metal-catalyzed reactions have further facilitated the use of this compound as a versatile intermediate, enabling the rapid construction of complex molecular architectures with high precision.

The ethoxy group at the 6-position of 3-Bromo-6-ethoxy-2-fluorobenzaldehyde also plays a crucial role in modulating biological activity. Ethoxy-substituted aromatic compounds are known to exhibit enhanced solubility and improved pharmacokinetic profiles compared to their unsubstituted counterparts. This feature has been exploited in several drug development campaigns, where ethoxy groups have been incorporated to enhance oral bioavailability and tissue distribution. The combination of these functional groups makes 3-Bromo-6-ethoxy-2-fluorobenzaldehyde a particularly valuable asset in medicinal chemistry libraries.

Recent studies have also explored the potential applications of 3-Bromo-6-ethoxy-2-fluorobenzaldehyde in the development of antimicrobial agents. The structural motifs present in this compound have shown promise in inhibiting bacterial enzymes such as DNA gyrase and topoisomerase IV, which are essential for bacterial replication and survival. By targeting these critical enzymes, derivatives of 3-Bromo-6-ethoxy-2-fluorobenzaldehyde could offer novel therapeutic strategies against resistant bacterial strains.

In conclusion, 3-Bromo-6-ethoxy-2-fluorobenzaldehyde (CAS No: 2387102-52-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications and biological evaluations, making it an indispensable tool for medicinal chemists. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements in therapeutic innovation across multiple disease areas.